Cas no 2232896-93-2 (2-(2,2-Difluoroethoxy)-6-(trifluoromethyl)benzene-1-sulfonyl fluoride)

• Product Name: 2-(2,2-Difluoroethoxy)-6-(trifluoromethyl)benzene-1-sulfonyl fluoride
• CAS No: 2232896-93-2
• MF: C₉H₆F₆O₃S
• MW: 308.19756269455
• CID: 5887216
• PubChem ID: 141518914
• Update Time: 2025-06-15

2-(2,2-Difluoroethoxy)-6-(trifluoromethyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-7469976
• 2-(2,2-difluoroethoxy)-6-(trifluoromethyl)benzene-1-sulfonyl fluoride
• 2232896-93-2
• 2-(2,2-Difluoroethoxy)-6-(trifluoromethyl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C9H6F6O3S/c10-7(11)4-18-6-3-1-2-5(9(12,13)14)8(6)19(15,16)17/h1-3,7H,4H2
• InChI Key： XEZWVKZARNGQPT-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1C(F)(F)F)OCC(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 307.99418420g/mol
• Monoisotopic Mass: 307.99418420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(2,2-Difluoroethoxy)-6-(trifluoromethyl)benzene-1-sulfonyl fluoride

Comprehensive Overview of 2-(2,2-Difluoroethoxy)-6-(trifluoromethyl)benzene-1-sulfonyl fluoride (CAS No. 2232896-93-2)

The compound 2-(2,2-Difluoroethoxy)-6-(trifluoromethyl)benzene-1-sulfonyl fluoride (CAS No. 2232896-93-2) is a fluorinated aromatic sulfonyl fluoride derivative with significant potential in modern chemical research and industrial applications. Its unique molecular structure, featuring a difluoroethoxy group and a trifluoromethyl substituent, makes it a valuable intermediate in the synthesis of advanced materials and specialty chemicals. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

One of the most notable aspects of 2-(2,2-Difluoroethoxy)-6-(trifluoromethyl)benzene-1-sulfonyl fluoride is its role in the development of fluorinated polymers and high-performance coatings. Fluorinated compounds are increasingly sought after due to their exceptional thermal stability, chemical resistance, and low surface energy. These properties align with the growing demand for sustainable materials and green chemistry solutions, as industries strive to reduce environmental impact while maintaining performance standards.

In the pharmaceutical sector, sulfonyl fluorides like CAS No. 2232896-93-2 have gained attention for their utility in proteomics and drug discovery. The sulfonyl fluoride moiety serves as a reactive handle for covalent modification of proteins, enabling the study of enzyme mechanisms and the development of targeted therapies. This aligns with the rising interest in precision medicine and bioconjugation techniques, which are frequently searched topics in academic and industrial circles.

The synthesis and handling of 2-(2,2-Difluoroethoxy)-6-(trifluoromethyl)benzene-1-sulfonyl fluoride require specialized knowledge due to its reactive functional groups. Researchers often inquire about storage conditions, compatibility with other reagents, and safety protocols. Proper storage in anhydrous environments and the use of inert atmospheres are recommended to preserve its stability. These practical considerations are critical for laboratories focusing on high-throughput screening and automated synthesis platforms.

From an industrial perspective, the compound's applicability in electronic materials and semiconductor manufacturing is noteworthy. Fluorinated benzene derivatives are integral to the production of dielectric layers and photoresists, which are essential for next-generation microelectronics. This connection to emerging technologies makes CAS No. 2232896-93-2 a topic of interest for engineers and material scientists exploring nanofabrication and miniaturization trends.

Environmental and regulatory considerations also play a role in the discourse surrounding 2-(2,2-Difluoroethoxy)-6-(trifluoromethyl)benzene-1-sulfonyl fluoride. As global regulations on persistent organic pollutants (POPs) tighten, the chemical industry is evaluating the environmental footprint of fluorinated compounds. Researchers are actively investigating biodegradation pathways and alternative synthetic routes to mitigate potential ecological impacts, addressing a key concern among stakeholders.

In summary, 2-(2,2-Difluoroethoxy)-6-(trifluoromethyl)benzene-1-sulfonyl fluoride (CAS No. 2232896-93-2) represents a versatile and technologically relevant compound with broad applications across multiple disciplines. Its integration into cutting-edge research and industrial processes underscores its importance in advancing scientific and technological frontiers. By addressing common questions and aligning with contemporary trends, this overview provides a comprehensive resource for professionals navigating the complexities of fluorinated chemistry.